Cas no 74472-46-1 (2,3,3',5,5',6-Hexachlorobiphenyl)

• Product Name: 2,3,3',5,5',6-Hexachlorobiphenyl
• CAS No: 74472-46-1
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 569244
• PubChem ID: 53037
• Update Time: 2025-04-19

2,3,3',5,5',6-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3,3',5,5',6-hexachloro-
• 2,3,3',5,5',6-Hexachlorobiphenyl
• 1,2,4,5-tetrachloro-3-(3,5-dichlorophenyl)benzene
• 2,3,3',5,5',6-Hexachlorobiphenyl Solution
• 2,3,3,5,5,6-Hexachlorobiphenyl100 μg
• 75F87H98QU
• 74472-46-1
• 1,1'-Biphenyl, 2,3,3',5,5',6-hexachloro-
• CS-0455426
• NS00077111
• UNII-75F87H98QU
• ZEATXTCWXKQPHO-UHFFFAOYSA-N
• Q27266381
• PCB 165
• DTXSID8073631
• SCHEMBL4454430
• DTXCID3047685
• 2,3,3',5,5',6-Hexachloro-1,1'-biphenyl

• Inchi： 1S/C12H4Cl6/c13-6-1-5(2-7(14)3-6)10-11(17)8(15)4-9(16)12(10)18/h1-4H
• InChI Key： ZEATXTCWXKQPHO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C1C=C(C=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 115.76°C (estimate)
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: 196.9 °C
• Refractive Index: 1.6270 (rough estimate)
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Other Chemical Reagents